Cas no 2287315-67-5 (3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287315-67-5
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 6369620
• PubChem ID: 137945252
• Update Time: 2025-10-31

3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287315-67-5
• 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761701

• Inchi： 1S/C13H13FO2/c1-8-2-3-10(14)9(4-8)12-5-13(6-12,7-12)11(15)16/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： LCGHSIWOBLDKMP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C12CC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid: A Comprehensive Overview

The compound 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287315-67-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[1.1.1]pentane ring system with a substituted phenyl group and a carboxylic acid moiety. The presence of the fluoro and methyl substituents on the phenyl ring further enhances its chemical versatility and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The synthesis process involves a multi-step approach, starting from readily available starting materials such as fluorobenzene derivatives and bicyclic precursors. The key steps include Friedel-Crafts alkylation, followed by oxidation and cyclization reactions to form the bicyclo[1.1.1]pentane core. The integration of these steps ensures high yield and purity, making this compound accessible for various applications.

One of the most promising applications of 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid lies in its potential as a drug candidate in medicinal chemistry. The compound exhibits unique pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown remarkable potential in materials science as a building block for advanced polymers and nanomaterials. Its rigid bicyclic structure provides excellent mechanical stability, while the carboxylic acid group enables facile functionalization for specific applications. Researchers have explored its use in the development of high-performance polymers for electronic devices, biodegradable materials, and drug delivery systems.

From an environmental perspective, the synthesis and application of 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid align with green chemistry principles due to its efficient synthesis pathways and minimal environmental footprint. The use of recyclable catalysts and solvent systems further enhances its sustainability profile.

In conclusion, 3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.